Cas no 73536-88-6 (5-Bromo-2,3-dihydro-1H-inden-2-amine)

• Product Name: 5-Bromo-2,3-dihydro-1H-inden-2-amine
• CAS No: 73536-88-6
• MF: C₉H₁₀BrN
• MW: 212.086401462555
• MDL: MFCD09997734
• CID: 842084
• PubChem ID: 11298795
• Update Time: 2025-04-19

5-Bromo-2,3-dihydro-1H-inden-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2,3-dihydro-1H-inden-2-amine
• 5-Bromo-indan-2-ylamine
• 5-Bromo-2-indanamine
• 5-Bromo-2-indanamine hydrochloride
• 5-bromo-2-aminoindane
• RWAVYCTUVYJSMU-UHFFFAOYSA-N
• (5-bromo-2,3-dihydro-1H-inden-2-yl)-amine
• CA inhibitor, 6
• MFCD09997734
• (+/-)-5-bromo-2-aminoindane
• AT10840
• 5-BROMOINDAN-2-AMINE
• FT-0688430
• 1H-Inden-2-amine, 5-bromo-2,3-dihydro-
• (2S)-5-bromo-2,3-dihydro-1H-Inden-2-amine
• 2-AMINO-5-BROMOINDANE
• AB55794
• racemic 5-bromo-2-aminoindan
• A866076
• AKOS015898993
• BB 0252899
• SCHEMBL419457
• BDBM236511
• SY346076
• 73536-88-6
• A14021
• EN300-314176
• racemic 5-bromo-indan-2-ylamine
• DTXSID60461613
• 181477-28-1
• DB-074710

• MDL： MFCD09997734
• Inchi： 1S/C9H10BrN/c10-8-2-1-6-4-9(11)5-7(6)3-8/h1-3,9H,4-5,11H2
• InChI Key： RWAVYCTUVYJSMU-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)CC(C2)N

Computed Properties

• Exact Mass: 211.00000
• Monoisotopic Mass: 210.99966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02000
• LogP: 2.57530